4-[(3-{[4-(ethoxycarbonyl)anilino]carbonyl}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)amino]-4-oxobutanoic acid

• Molecular Formula: C23H26N2O6S
• Molecular Weight: 458.5 g/mol
• IUPAC Name: 4-[[3-[(4-ethoxycarbonylphenyl)carbamoyl]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C23H26N2O6S/c1-2-31-23(30)14-8-10-15(11-9-14)24-21(29)20-16-6-4-3-5-7-17(16)32-22(20)25-18(26)12-13-19(27)28/h8-11H,2-7,12-13H2,1H3,(H,24,29)(H,25,26)(H,27,28)
• InChI Key: LXYBVRZTHQQCSN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(SC3=C2CCCCC3)NC(=O)CCC(=O)O

Description

4-[(3-{[4-(ethoxycarbonyl)anilino]carbonyl}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)amino]-4-oxobutanoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as ETC-159, and its chemical structure is shown below:

Mechanism of Action

The mechanism of action of ETC-159 involves the inhibition of a protein called Wnt signaling pathway. This protein is involved in the regulation of cell proliferation and differentiation, and its dysregulation has been linked to various diseases, including cancer. By inhibiting this protein, ETC-159 has been shown to have anticancer properties and to modulate the immune system.
Biochemical and Physiological Effects:
ETC-159 has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation and the induction of cell death in cancer cells. It has also been shown to modulate the immune system by promoting the differentiation of regulatory T cells and inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ETC-159 in lab experiments is its specificity for the Wnt signaling pathway. This allows for targeted inhibition of this pathway and the study of its effects on various biological processes. However, one limitation of using ETC-159 is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of ETC-159, including the investigation of its potential applications in the treatment of various cancers and autoimmune diseases. In addition, further research is needed to fully understand its mechanism of action and to develop more specific and effective inhibitors of the Wnt signaling pathway. Finally, the potential toxicity of ETC-159 needs to be further studied to determine its safety for use in humans.

Synthesis Methods

The synthesis of ETC-159 involves several steps, including the formation of a tetrahydrocycloheptathiophene ring system and the introduction of an amino acid residue. The final product is obtained through a series of purification steps, including chromatography and recrystallization.

Scientific Research Applications

ETC-159 has been studied for its potential applications in various areas of scientific research, including cancer biology, immunology, and neuroscience. It has been shown to have anticancer properties, and it has also been studied for its potential to modulate the immune system and treat autoimmune diseases. In addition, ETC-159 has been investigated for its effects on the central nervous system and its potential to treat neurological disorders.